Cas no 27137-33-3 ((4R,7S,7aR)-3a,4,5,6,7,7a-Hexahydro-1H-4,7-methanoinden-1-ol)

(4R,7S,7aR)-3a,4,5,6,7,7a-Hexahydro-1H-4,7-methanoinden-1-ol Properties

Names and Identifiers

• (4R,7S,7aR)-3a,4,5,6,7,7a-Hexahydro-1H-4,7-methanoinden-1-ol
• Dicyclopentenyl alcohol
• DICYCLOPENTYL ALCOHOL
• Endo-Dihydrodicyclopentadiene
• 3a,4,5,6,7,7a-Hexahydro-4,7-methano-1H-inden-1-ol
• 3a,4,5,6,7,7a-hexahydro-4,7-methano-1H-indenol
• (1S, 2R, 7R)-tricyclo[5.2.1.02, 6]dec-4-en-3-ol
• 27137-33-3
• A877017
• AKOS016010204
• HRWRJUVJOLBMST-DJAYFPKFSA-N
• +Expand

• MDL： MFCD00151152
• InChIKey： HRWRJUVJOLBMST-LXWZSJDBSA-N
• Inchi： InChI=1S/C10H14O/c11-9-4-3-8-6-1-2-7(5-6)10(8)9/h3-4,6-11H,1-2,5H2/t6-,7+,8?,9?,10?/m1/s1
• SMILES： C1C[C@H]2C[C@@H]1C3C=CC(C23)O

Computed Properties

• Exact Mass: 150.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.104465066g/mol
• Heavy Atom Count: 11
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.57940
• PSA: 20.23000